molecular formula C13H19N3O3 B8409360 6-(Aminocarbonyl)-2-methyl-5-(pentan-3-ylamino)nicotinic acid

6-(Aminocarbonyl)-2-methyl-5-(pentan-3-ylamino)nicotinic acid

Cat. No.: B8409360
M. Wt: 265.31 g/mol
InChI Key: LVTUDBNGTPFQOC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-(Aminocarbonyl)-2-methyl-5-(pentan-3-ylamino)nicotinic acid is a useful research compound. Its molecular formula is C13H19N3O3 and its molecular weight is 265.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H19N3O3

Molecular Weight

265.31 g/mol

IUPAC Name

6-carbamoyl-2-methyl-5-(pentan-3-ylamino)pyridine-3-carboxylic acid

InChI

InChI=1S/C13H19N3O3/c1-4-8(5-2)16-10-6-9(13(18)19)7(3)15-11(10)12(14)17/h6,8,16H,4-5H2,1-3H3,(H2,14,17)(H,18,19)

InChI Key

LVTUDBNGTPFQOC-UHFFFAOYSA-N

Canonical SMILES

CCC(CC)NC1=C(N=C(C(=C1)C(=O)O)C)C(=O)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 6-cyano-2-methyl-5-(pentan-3-ylamino)nicotinate (0.543 g, 1.97 mmol) in DMSO (10 ml) were added 50% aqueous hydrogen peroxide (0.2441 g, 3.55 mmol) and potassium carbonate (0.068 g, 0.49 mmol) at 10° C. The reaction mixture was stirred at room temperature for two hours then a solution of potassium hydroxide (0.22 g, 3.94 mmol) in water (2 ml) and methanol (10 ml) were added to above reaction mixture. After being stirred for another two hours at 45° C., the reaction mixture was cooled to room temperature and neutralized to PH 7. 6-(Aminocarbonyl)-2-methyl-5-(pentan-3-ylamino)nicotinic acid (0.453 g, 87%) was obtained by filtration and drying. 1HNMR (400 MHz, MeOH-D4): 7.62 (s, 1H), 3.35 (m, 1H), 2.60 (s, 3H), 1.65 (m, 2H), 1.52 (m, 2H), 0.95 (t, J=7.20 Hz, 6H). MS (EI) for C13H20N3O3: 267.2 (MH+).
Name
6-cyano-2-methyl-5-(pentan-3-ylamino)nicotinate
Quantity
0.543 g
Type
reactant
Reaction Step One
Quantity
0.2441 g
Type
reactant
Reaction Step One
Quantity
0.068 g
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
0.22 g
Type
reactant
Reaction Step Two
Name
Quantity
2 mL
Type
solvent
Reaction Step Two
Quantity
10 mL
Type
solvent
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.